3-Chloro-2,1-benzothiazole
Overview
Description
3-Chloro-2,1-benzothiazole is a heterocyclic compound with the molecular formula C7H4ClNS and a molecular weight of 169.63 . It is a liquid at room temperature .
Synthesis Analysis
The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions .Molecular Structure Analysis
The molecular structure of 3-Chloro-2,1-benzothiazole consists of a benzene ring fused with a thiazole ring, which contains a sulfur and a nitrogen atom. The benzene ring is substituted at the 3-position with a chlorine atom .Chemical Reactions Analysis
3-Chloro-1,2-benzisothiazole reacts with a range of nucleophiles to give products which arise from fission of the thiazole ring .Scientific Research Applications
Anticancer and Anti-inflammatory Agents
Benzothiazole derivatives, including those based on 3-Chloro-2,1-benzothiazole, have shown promise as potential anticancer and anti-inflammatory agents . They have been found to inhibit the proliferation of various cancer cell lines, including human epidermoid carcinoma (A431) and human non-small cell lung cancer (A549, H1299) . They also decrease the activity of inflammatory factors IL-6 and TNF-α .
Antitubercular Compounds
Benzothiazole-based compounds have been synthesized and evaluated for their anti-tubercular activity . These compounds have shown better inhibition potency against M. tuberculosis compared to standard reference drugs .
Synthesis of Novel Derivatives
3-Chloro-2,1-benzothiazole can be used in the synthesis of novel benzothiazole derivatives . These derivatives are synthesized through various reactions, including diazo-coupling, Knoevenagel condensation, Biginelli reaction, and more .
Antifeedant and Acaricidal Activities
Benzothiazole derivatives have been proposed for use in drug development for bacterial infections, antifeedant, and acaricidal activities .
Inhibitors of Viral Protease and RNA Replicase
Benzothiazole derivatives have been extensively used in high-throughput antiviral drug discovery screens to identify inhibitors of viral protease and inhibitors of the RNA-dependent RNA polymerase .
Drug Development
The unique structure and broad spectrum of biological effects of benzothiazole derivatives make them promising candidates for the development of new therapeutic strategies .
Safety And Hazards
Future Directions
properties
IUPAC Name |
3-chloro-2,1-benzothiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClNS/c8-7-5-3-1-2-4-6(5)9-10-7/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CIFCCUQGFJASPU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(SN=C2C=C1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00480626 |
Source
|
| Record name | 3-chloro-2,1-benzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00480626 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-2,1-benzothiazole | |
CAS RN |
34231-96-4 |
Source
|
| Record name | 3-chloro-2,1-benzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00480626 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-chloro-2,1-benzothiazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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